![molecular formula C13H10O2 B142659 3-Phenoxybenzaldehyde CAS No. 39515-51-0](/img/structure/B142659.png)
3-Phenoxybenzaldehyde
Overview
Description
m-Phenoxybenzaldehyde: is an organic compound with the molecular formula C13H10O2 3-Phenoxybenzaldehyde . This compound is characterized by a benzene ring substituted with a phenoxy group and an aldehyde group at the meta position. It is a valuable intermediate in the synthesis of various chemicals, particularly in the production of pyrethroid insecticides .
Scientific Research Applications
m-Phenoxybenzaldehyde has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of m-phenoxybenzaldehyde involves its interaction with various molecular targets and pathways:
Safety and Hazards
3-Phenoxybenzaldehyde is harmful if swallowed and fatal if inhaled . It is recommended to use only outdoors or in a well-ventilated area . In case of inhalation, remove the victim to fresh air and keep at rest in a position comfortable for breathing . If swallowed, rinse mouth and get medical attention .
Future Directions
3-Phenoxybenzaldehyde is a common metabolite of many active substances belonging to the pyrethroid group . Some pyrethroid active substances are approved for use in plant protection products in the European Union . This suggests that this compound may continue to be an important compound in the development and application of pyrethroid pesticides .
Biochemical Analysis
Biochemical Properties
3-Phenoxybenzaldehyde has been shown to interact with various enzymes and proteins. For instance, it has been reported to undergo hydrogenation catalyzed by Au/Pt bimetallic core/shell nanoparticles to yield 3-phenoxyphenyl methanol . This suggests that this compound can interact with certain metal nanoparticles, potentially influencing their catalytic activities.
Cellular Effects
In terms of cellular effects, this compound and its metabolites have been shown to produce cell cycle arrest, inhibition of cell differentiation, and generation of reactive oxygen species, indicating the potential for immunotoxicity .
Molecular Mechanism
The molecular mechanism of this compound involves several steps. It is synthesized from 3-phenoxybenzoic acid, which is generated by the catalytic oxidation of 3-phenoxytoluene. This is followed by electrolytic reduction to obtain Phenoxybenzyl alcohol, and then selective oxidation with sodium hypochlorite to obtain this compound .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. For instance, a study found that a co-culture of Acinetobacter junii LH-1-1 and Klebsiella pneumoniae BPBA052 was able to degrade 94.25% of deltamethrin (a pyrethroid pesticide) and its metabolite this compound within 72 hours .
Dosage Effects in Animal Models
While specific studies on the dosage effects of this compound in animal models are limited, it is known that the effects of chemical compounds can vary with different dosages in animal models .
Metabolic Pathways
This compound is involved in the metabolic pathways of certain pyrethroid pesticides. For example, it is a metabolite in the degradation pathway of deltamethrin, a type of pyrethroid pesticide .
Preparation Methods
Synthetic Routes and Reaction Conditions:
Halogenation of m-Phenoxytoluene: One common method involves the halogenation of m-phenoxytoluene in an inert solvent with free radical initiators or strong light to produce mono and dihalo derivatives.
Oxidation of m-Phenoxytoluene: Another method involves the oxidation of m-phenoxytoluene in the presence of a catalyst system containing cobalt and manganese acetates, along with promoters like bromide and zirconium ions.
Industrial Production Methods: The industrial production of m-phenoxybenzaldehyde typically follows the oxidation route due to its efficiency and cost-effectiveness. The process involves fewer steps, uses readily available reagents, and avoids high-risk processes such as oxidation and reduction .
Chemical Reactions Analysis
Types of Reactions:
Oxidation: m-Phenoxybenzaldehyde can undergo oxidation to form m-phenoxybenzoic acid.
Reduction: It can be reduced to m-phenoxybenzyl alcohol.
Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the aldehyde group.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.
Substitution: Reagents like Grignard reagents or organolithium compounds can be used for nucleophilic substitution reactions.
Major Products Formed:
Oxidation: m-Phenoxybenzoic acid.
Reduction: m-Phenoxybenzyl alcohol.
Substitution: Various substituted benzaldehyde derivatives depending on the nucleophile used.
Comparison with Similar Compounds
Similar Compounds:
Benzaldehyde: Similar in structure but lacks the phenoxy group.
p-Phenoxybenzaldehyde: Similar but with the phenoxy group at the para position.
o-Phenoxybenzaldehyde: Similar but with the phenoxy group at the ortho position.
Uniqueness: m-Phenoxybenzaldehyde is unique due to its specific substitution pattern, which imparts distinct chemical reactivity and biological activity. Its meta-substitution makes it particularly valuable in the synthesis of pyrethroid insecticides, which is not as efficiently achieved with its ortho or para isomers .
properties
IUPAC Name |
3-phenoxybenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10O2/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12/h1-10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRLGCTNJRREZHZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=CC(=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3028005 | |
Record name | 3-Phenoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3028005 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow liquid; [Alfa Aesar MSDS] | |
Record name | 3-Phenoxybenzaldehyde | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/9695 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Vapor Pressure |
0.000164 [mmHg] | |
Record name | 3-Phenoxybenzaldehyde | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/9695 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
39515-51-0 | |
Record name | 3-Phenoxybenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=39515-51-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Phenoxybenzaldehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039515510 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzaldehyde, 3-phenoxy- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 3-Phenoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3028005 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | m-phenoxybenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.516 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-PHENOXYBENZALDEHYDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2ZI2173196 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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